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Compound of Interest

Compound Name: (E)-dodec-2-enoate

Cat. No.: B1260609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of methyl
and ethyl (E)-dodec-2-enoate, compounds of interest in various scientific domains. The guide
further explores a relevant biological workflow involving a derivative of (E)-dodec-2-enoate,
offering insights for drug development professionals.

Physical Properties

The physical characteristics of (E)-dodec-2-enoate esters are crucial for their handling,
formulation, and application in research and development. The following tables summarize the
key physical properties for the methyl and ethyl esters of (E)-dodec-2-enoic acid.

Ethyl (E)-Dodec-2-Enoate

Property Value Conditions
Boiling Point 290.00 to 291.00 °C @ 760.00 mm Hg[1]
Melting Point Not available

Note: While an experimental melting point for ethyl (E)-dodec-2-enoate is not readily available
in the literature, the melting point of the saturated analog, ethyl dodecanoate, is -10 °C[2]. This
suggests that ethyl (E)-dodec-2-enoate is likely liquid at room temperature.
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Methyl (E)-Dodec-2-Enoate

Property Value Conditions
Boiling Point 271.00 to 273.00 °C @ 760.00 mm Hg[3]
Melting Point Not available

Experimental Protocols

The accurate determination of physical properties is fundamental in chemical research. Below
are detailed, standard methodologies for determining the boiling and melting points of
compounds such as (E)-dodec-2-enoate esters.

Boiling Point Determination (Thiele Tube Method)

This method is a common and accurate technique for determining the boiling point of a small
quantity of a liquid.

Apparatus:

e Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or hot plate
Procedure:

o A small amount of the liquid sample (e.g., ethyl (E)-dodec-2-enoate) is placed in the small
test tube.
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e The capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The thermometer and test tube assembly are placed in the Thiele tube containing the
heating oil, ensuring the sample is fully immersed.

e The side arm of the Thiele tube is gently heated. The shape of the Thiele tube allows for the
circulation of the oil, ensuring uniform heating.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped when a continuous stream of bubbles is observed.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.

Melting Point Determination (Capillary Method)

This method is used to determine the melting point range of a solid substance.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp)

o Capillary tubes (sealed at one end)

e Solid sample

Procedure:

o A small amount of the finely powdered solid sample is packed into the sealed end of a
capillary tube.

o The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a controlled rate.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.

A pure substance will have a sharp melting point range (typically 1-2°C).

Biological Activity and Experimental Workflow

Recent studies have begun to explore the biological activities of derivatives of (E)-dodec-2-
enoic acid, highlighting their potential in drug development. A study on (E)-ethyl-12-cyclohexyl-
4,5-dihydroxydodec-2-enoate, a compound isolated from Heliotropium indicum, investigated its
gastroprotective effects[4][5]. The following diagram illustrates the experimental workflow used
to elucidate the mechanism of action of this compound.
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Caption: Experimental workflow to investigate the gastroprotective mechanism.

This workflow demonstrates a systematic approach to understanding the pharmacological
action of a novel compound. By using specific inhibitors (L-NAME for nitric oxide synthase,
indomethacin for cyclooxygenase, and N-ethylmaleimide for sulfhydryl groups), the study
concluded that the gastroprotective effect of the (E)-dodec-2-enoate derivative is not mediated
by the nitric oxide, prostaglandin, or sulfhydryl pathways[4][5]. This type of mechanistic study is
crucial in the early stages of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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